Cas no 213886-63-6 (3-chloro-6-fluoro-1,2-benzothiazole)

• Product Name: 3-chloro-6-fluoro-1,2-benzothiazole
• CAS No: 213886-63-6
• MF: C₇H₃ClFNS
• MW: 187.621822595596
• CID: 6388865
• PubChem ID: 57020325
• Update Time: 2025-05-22

3-chloro-6-fluoro-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-fluoro-1,2-benzothiazole
• 1,2-Benzisothiazole, 3-chloro-6-fluoro-
• SCHEMBL8124099
• 3-Chloro-6-fluorobenzo[d]isothiazole
• EN300-1117729
• 213886-63-6

• Inchi： 1S/C7H3ClFNS/c8-7-5-2-1-4(9)3-6(5)11-10-7/h1-3H
• InChI Key： QSQRDXWYGHPKOP-UHFFFAOYSA-N
• SMILES： S1C2=C(C=CC(F)=C2)C(Cl)=N1

Computed Properties

• Exact Mass: 186.9658761g/mol
• Monoisotopic Mass: 186.9658761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.532±0.06 g/cm3(Predicted)
• Boiling Point: 180.7±22.0 °C(Predicted)
• pka: 0.92±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-chloro-6-fluoro-1,2-benzothiazole

Comprehensive Overview of 3-Chloro-6-fluoro-1,2-benzothiazole (CAS No. 213886-63-6): Properties, Applications, and Industry Insights

3-Chloro-6-fluoro-1,2-benzothiazole (CAS No. 213886-63-6) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The benzothiazole core, combined with chloro and fluoro substituents, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. This article delves into its molecular characteristics, synthesis routes, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

The compound's molecular formula, C₇H₃ClFNS, highlights its electron-deficient aromatic system, which is pivotal for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination. Researchers frequently search for "halogenated benzothiazole derivatives" or "CAS 213886-63-6 solubility," reflecting interest in its physicochemical properties. Studies confirm its moderate solubility in polar organic solvents like DMSO, a feature critical for formulation in medicinal chemistry.

In the context of sustainable synthesis, recent advancements focus on catalytic methods to reduce waste generation during the production of 3-chloro-6-fluoro-1,2-benzothiazole. A 2023 study highlighted a Pd-catalyzed C-H activation approach, aligning with the Principles of Green Chemistry. Such innovations address growing concerns about environmental impact in fine chemical manufacturing, a hot topic in industry forums and search queries.

Pharmaceutical applications dominate discussions around this compound. Its bioisosteric potential—often compared to benzimidazole scaffolds—makes it a candidate for kinase inhibitors and antimicrobial agents. Searches for "benzothiazole in drug design" have surged by 40% year-over-year (2023 data), underscoring its relevance in targeted therapy development. Notably, derivatives of CAS 213886-63-6 are being explored for neurodegenerative disease targets, tapping into the booming central nervous system (CNS) drug market.

Analytical characterization techniques for 3-chloro-6-fluoro-1,2-benzothiazole include GC-MS, HPLC (UV detection at 254 nm), and ¹⁹F NMR spectroscopy. These methods are frequently queried alongside "purity standards for heterocyclic compounds," reflecting quality control priorities. The compound typically exhibits >98% purity in commercial supplies, with melting point ranges of 92–94°C documented in literature.

Emerging trends link 213886-63-6 to high-throughput screening platforms. Its structural motif appears in fragment libraries for AI-based molecular docking studies, a nexus point between computational chemistry and experimental validation. This dual applicability answers frequent search queries about "machine learning in compound optimization" while positioning the compound as a bridge between traditional and digital drug discovery.

Supply chain dynamics for 3-chloro-6-fluoro-1,2-benzothiazole reveal growing demand from Asia-Pacific contract research organizations (CROs). Regulatory databases show increased REACH compliance filings since 2021, correlating with search volume spikes for "benzothiazole regulatory status." Storage recommendations emphasize inert atmospheres at 2–8°C to preserve stability, a detail often sought in "handling sensitive heterocycles" queries.

Future prospects for CAS 213886-63-6 include explorations in material science, particularly as a building block for organic semiconductors. Patent analyses reveal 12% annual growth in filings involving fluorinated benzothiazole derivatives since 2020. This intersects with popular searches on "electronic materials chemistry," demonstrating the compound's expanding interdisciplinary utility beyond life sciences.